Cas no 51149-76-9 ((z)-1-ethoxy-4,4-dimethylpent-2-ene)
51149-76-9 structure
Product Name:(z)-1-ethoxy-4,4-dimethylpent-2-ene
CAS No:51149-76-9
MF:C9H18O
MW:142.238623142242
CID:934856
PubChem ID:54598350
Update Time:2025-04-19
(z)-1-ethoxy-4,4-dimethylpent-2-ene Chemical and Physical Properties
Names and Identifiers
-
- (z)-1-ethoxy-4,4-dimethylpent-2-ene
- 1-ethoxy-4-(2-ethoxy-propylsulfanyl)-butane
- 1-ethoxy-4,4-dimethyl-pent-2c-ene
- Butane, 1-ethoxy-4-[(2-ethoxypropyl)thio]-
- CTK2C5879
- NSC-244932
- 51149-76-9
- NSC244932
-
- Inchi： 1S/C9H18O/c1-5-10-8-6-7-9(2,3)4/h6-7H,5,8H2,1-4H3/b7-6-
- InChI Key： IZSZJAWFLVMVRB-SREVYHEPSA-N
- SMILES： O(CC)C/C=C\C(C)(C)C
Computed Properties
- Exact Mass: 142.13584
- Monoisotopic Mass: 142.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 97.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
- LogP: 2.62520
(z)-1-ethoxy-4,4-dimethylpent-2-ene Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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